Cas no 651048-08-7 (1,3-Benzenediamine, N,N'-bis(4-nitrophenyl)-)

• Product Name: 1,3-Benzenediamine, N,N'-bis(4-nitrophenyl)-
• CAS No: 651048-08-7
• MF: C₁₈H₁₄N₄O₄
• MW: 350.32816362381
• CID: 407208
• PubChem ID: 71377123
• Update Time: 2025-04-19

1,3-Benzenediamine, N,N'-bis(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediamine, N,N'-bis(4-nitrophenyl)-
• 1-N,3-N-bis(4-nitrophenyl)benzene-1,3-diamine
• DTXSID60799781
• 651048-08-7
• SCHEMBL20049529
• N~1~,N~3~-Bis(4-nitrophenyl)benzene-1,3-diamine

• Inchi： 1S/C18H14N4O4/c23-21(24)17-8-4-13(5-9-17)19-15-2-1-3-16(12-15)20-14-6-10-18(11-7-14)22(25)26/h1-12,19-20H
• InChI Key： QGSUWDZCPFBCEQ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)NC1C=CC=C(C=1)NC1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 350.10162
• Monoisotopic Mass: 350.10150494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 116Ų

Experimental Properties

• PSA: 110.34